meso-Tetrakis[4-(methoxycarbonyl)phenyl]porphyrinatopalladium(ii) supported on graphene oxide nanosheets (Pd(ii)-TMCPP-GO): synthesis and catalytic activity†
RSC Advances Pub Date: 2016-11-07 DOI: 10.1039/C6RA21223A
Abstract
In this study, meso-tetrakis[4-(methoxycarbonyl)phenyl]porphynatopalladium(II) as a macrocyclic palladium complex was covalently grafted to the surface of graphene oxide (Pd-TMCPP-GO). The Pd-TMCPP-GO was characterized using microscopic and spectroscopic techniques for confirmation of functionalization. The prepared catalyst was checked in a Suzuki reaction. The catalytic system showed high catalytic activity in this reaction and the yields of the products were good to excellent. Also, the proposed catalyst was reusable for seven runs with no significant decrease in catalytic activity.
![Graphical abstract: meso-Tetrakis[4-(methoxycarbonyl)phenyl]porphyrinatopalladium(ii) supported on graphene oxide nanosheets (Pd(ii)-TMCPP-GO): synthesis and catalytic activity](http://scimg.chem960.com/usr/1/C6RA21223A.jpg)
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